Cas no 22346-73-2 (3-Formylpyridine 1-oxide)

3-Formylpyridine 1-oxide is a versatile heterocyclic compound featuring both a formyl group and an N-oxide moiety, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual functional groups enable selective reactivity, facilitating applications in the preparation of pyridine derivatives, ligands, and bioactive molecules. The N-oxide group enhances solubility and modifies electronic properties, while the formyl group serves as a key site for further derivatization, such as condensation or reduction reactions. This compound is particularly useful in medicinal chemistry for designing drug candidates and in coordination chemistry for developing metal complexes. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
3-Formylpyridine 1-oxide structure
3-Formylpyridine 1-oxide structure
Product Name:3-Formylpyridine 1-oxide
CAS No:22346-73-2
MF:C6H5NO2
MW:123.109401464462
CID:1031547
PubChem ID:6453122
Update Time:2025-10-21

3-Formylpyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Formylpyridine 1-oxide
    • 1-oxidopyridin-1-ium-3-carbaldehyde
    • PYRIDINE-3-CARBALDEHYDE 1-OXIDE
    • 1-oxy-pyridine-3-carbaldehyde
    • 3-picolinaldehyde-N-oxide
    • 3-pyridinecarbaldehyde 1-oxide
    • 3-pyridinecarboxaldehyde N-oxide
    • 3-PYRIDINECARBOXALDEHYDE, 1-OXIDE
    • AC1O56SY
    • AK127024
    • KB-236237
    • nicotinic aldehyde N-oxide
    • pyridine-3-carboxaldehyde N-oxide
    • pyridine-3-carboxaldehyde-N-oxide
    • Pyridine-3-carboxaldehyde N-oxide, 3-Formylpyridine N-oxide, 3-Formylpyridinium-1-olate
    • O11007
    • SCHEMBL4071509
    • DTXSID60424167
    • 3-pyridinecarboxaldehyde 1-oxide
    • DB-339374
    • 3-Formylpyridine1-oxide
    • Nicotinaldehyde N-oxide
    • 22346-73-2
    • MEPIROXOL_met011
    • AKOS016012498
    • BS-16019
    • MDL: MFCD13175267
    • Inchi: 1S/C6H5NO2/c8-5-6-2-1-3-7(9)4-6/h1-5H
    • InChI Key: LNYJHQOHEHEMOO-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 123.03205
  • Monoisotopic Mass: 123.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 367.7±15.0 °C at 760 mmHg
  • PSA: 44.01

3-Formylpyridine 1-oxide Security Information

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Additional information on 3-Formylpyridine 1-oxide

Comprehensive Overview of 3-Formylpyridine 1-oxide (CAS No. 22346-73-2): Properties, Applications, and Innovations

3-Formylpyridine 1-oxide (CAS No. 22346-73-2) is a versatile organic compound widely recognized for its unique chemical structure and broad applicability in pharmaceutical, agrochemical, and material science research. This heterocyclic aldehyde, featuring a pyridine N-oxide backbone, serves as a critical intermediate in synthesizing bioactive molecules and functional materials. Its formyl group and N-oxide moiety enable diverse reactivity, making it a focal point for modern synthetic chemistry.

In recent years, the demand for 3-Formylpyridine 1-oxide has surged due to its role in developing drug candidates targeting neurological disorders and antimicrobial resistance—two pressing global health challenges. Researchers leverage its electron-deficient pyridine ring to design inhibitors for enzymes like kinases or proteases, aligning with the trend of precision medicine. Additionally, its application in catalysis and ligand design for transition-metal complexes addresses the growing interest in sustainable chemical processes.

The compound’s physicochemical properties, such as a melting point of 120–122°C and solubility in polar solvents like DMSO or methanol, facilitate its integration into laboratory workflows. Analytical techniques like NMR spectroscopy and HPLC confirm its high purity (>98%), a key concern for industries prioritizing quality control. Environmental considerations also drive innovations in its synthesis, with greener protocols using biocatalysts or microwave-assisted reactions gaining traction.

From an industrial perspective, 3-Formylpyridine 1-oxide is pivotal in producing flavor enhancers and fragrance precursors, catering to the expanding consumer goods market. Its derivatives exhibit potential in OLED materials, responding to the demand for energy-efficient displays. As AI-driven drug discovery accelerates, computational studies highlight this compound’s compatibility with machine learning models for predicting reactivity—a hot topic in cheminformatics.

Safety profiles of CAS No. 22346-73-2 are well-documented, emphasizing non-toxic handling under standard conditions. However, users frequently search for storage recommendations (e.g., inert atmosphere, −20°C) and compatibility with common reagents, reflecting practical concerns. Regulatory compliance, particularly REACH and FDA guidelines, ensures its adoption in GMP-certified facilities.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and carbon capture technologies—an area gaining momentum amid climate change debates. The compound’s ligand properties also make it valuable in designing homogeneous catalysts for hydrogenation reactions, supporting the clean energy sector.

In summary, 3-Formylpyridine 1-oxide exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its adaptability to high-throughput screening and green chemistry principles positions it as a staple in R&D, while SEO-optimized queries like "buy 3-Formylpyridine 1-oxide" or "synthetic routes for CAS 22346-73-2" underscore its commercial relevance. As interdisciplinary research evolves, this compound will remain indispensable in addressing scientific and industrial challenges.

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